Cas no 1799740-47-8 (Cyclohexanol, 4-(bromomethyl)-, trans-)

• Product Name: Cyclohexanol, 4-(bromomethyl)-, trans-
• CAS No: 1799740-47-8
• MF: C₇H₁₃BrO
• MW: 193.081521749496
• CID: 4492380
• PubChem ID: 21832707
• Update Time: 2025-07-22

Cyclohexanol, 4-(bromomethyl)-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 4-(bromomethyl)-, trans-
• 207669-62-3
• SCHEMBL8448253
• EN300-2972599
• 4-(bromomethyl)cyclohexan-1-ol,Mixtureofdiastereomers
• 4-(bromomethyl)cyclohexan-1-ol
• 4-(Bromomethyl)cyclohexanol
• 1799740-47-8
• (1r,4r)-4-(bromomethyl)cyclohexan-1-ol
• 871-160-4
• SCHEMBL13597404
• ONPOTKLFNVQDGA-UHFFFAOYSA-N
• EN300-37440885
• 4-Bromomethylcyclohexanol
• rac-(1r,4r)-4-(bromomethyl)cyclohexan-1-ol, trans
• 4-bromomethyl-cyclohexanol

• Inchi： 1S/C7H13BrO/c8-5-6-1-3-7(9)4-2-6/h6-7,9H,1-5H2/t6-,7-
• InChI Key： ONPOTKLFNVQDGA-LJGSYFOKSA-N
• SMILES： [C@@H]1(O)CC[C@@H](CBr)CC1

Computed Properties

• Exact Mass: 192.01498Da
• Monoisotopic Mass: 192.01498Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Additional information on Cyclohexanol, 4-(bromomethyl)-, trans-

Cyclohexanol, 4-(bromomethyl)-, trans-: A Comprehensive Overview in Modern Chemical Research

Cyclohexanol, 4-(bromomethyl)-, trans- is a significant compound in the field of organic chemistry, particularly in the synthesis of complex molecules. With the CAS number 1799740-47-8, this compound has garnered attention for its versatile applications in pharmaceuticals and material science. The unique structure of trans-4-(bromomethyl)cyclohexanol makes it a valuable intermediate in the development of various chemical products.

The compound features a cyclohexane ring substituted with a bromomethyl group at the fourth position and a hydroxyl group at the first position. The trans configuration of the hydroxyl and bromomethyl groups contributes to its distinct reactivity and makes it an attractive candidate for further functionalization. This configuration allows for selective reactions that are crucial in drug synthesis and polymer chemistry.

In recent years, Cyclohexanol, 4-(bromomethyl)-, trans- has been extensively studied for its role in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop novel therapeutic agents and advanced materials. The bromomethyl group, in particular, is highly reactive and can undergo various transformations such as nucleophilic substitution reactions, leading to the formation of carbon-carbon bonds. This property is especially valuable in constructing complex molecular architectures.

One of the most compelling applications of trans-4-(bromomethyl)cyclohexanol is in the pharmaceutical industry. It serves as a key intermediate in the synthesis of drugs targeting various diseases. For instance, researchers have utilized this compound to develop new antiviral and anticancer agents. The ability to introduce diverse functional groups into the molecule allows for fine-tuning of pharmacological properties, making it an indispensable tool in medicinal chemistry.

The compound's utility extends beyond pharmaceuticals into the realm of material science. Its incorporation into polymers and coatings enhances their properties, leading to materials with improved durability and functionality. The bromomethyl group can react with hydroxyl or amine groups to form ether or amide linkages, respectively, which are critical for creating cross-linked networks in polymers.

Recent advancements in synthetic methodologies have further highlighted the importance of Cyclohexanol, 4-(bromomethyl)-, trans-. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled more efficient and selective transformations of this compound. These methods have opened up new avenues for drug discovery and material innovation. For example, palladium-catalyzed reactions have been used to introduce aryl groups into the molecule, expanding its applications in medicinal chemistry.

The chemical reactivity of trans-4-(bromomethyl)cyclohexanol also makes it a valuable tool in synthetic organic chemistry. It can undergo various reactions such as epoxide ring opening, diels-alder reactions, and radical additions. These reactions are fundamental to constructing complex organic molecules and have been employed in the synthesis of natural products and synthetic analogs.

In conclusion, Cyclohexanol, 4-(bromomethyl)-, trans- is a versatile compound with significant implications in pharmaceuticals and material science. Its unique structure and reactivity make it an indispensable intermediate in modern chemical research. As new synthetic methodologies continue to emerge, the applications of this compound are expected to expand even further, driving innovation across multiple scientific disciplines.